BENGHE Validation & Comparative

Check Availability & Pricing

In Vivo Tissue Response to Hard Reline
Materials: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: truliner

Cat. No.: B1166193

A Close Look at "Truliner" and its Alternatives for
Dental Researchers and Professionals

Hard reline materials are a staple in prosthodontics, used to readapt the intaglio surface of
removable dentures to the ever-changing oral tissues. The biocompatibility of these materials is
paramount, as they are in prolonged and intimate contact with the oral mucosa. This guide
provides a comparative analysis of the in vivo tissue response to "Truliner,"” a popular
polymethyl methacrylate (PMMA)-based hard reline material, and other commercially available
alternatives. The information is curated for researchers, scientists, and drug development
professionals to provide a foundational understanding of the biological performance of these
materials, supported by available experimental data.

Understanding the In Vivo Response to Hard Reline Materials

The ideal hard reline material should be biocompatible, exhibiting minimal irritation and
inflammatory response to the surrounding oral tissues. However, the chemical composition of
these materials, particularly the presence of residual monomers in autopolymerizing acrylic
resins, can elicit cytotoxic and inflammatory reactions.[1] The in vivo tissue response is typically
characterized by the degree of inflammation, changes in epithelial thickness and keratinization,
and the formation of a fibrous capsule upon implantation in animal models.

Comparative Analysis of In Vivo Performance
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While direct comparative in vivo histological studies specifically evaluating "Truliner" against a
wide range of other hard reline materials are limited in the available scientific literature, we can
draw valuable insights from studies on similar PMMA-based autopolymerizing resins and
clinical evaluations of various commercial products.

Clinical Performance and Biocompatibility

Clinical studies provide crucial data on the real-world performance of hard reline materials. A
one-year clinical evaluation of Tokuso Rebase, a chemically cured hard reline material,
demonstrated excellent biocompatibility, with 100% of cases showing no irritation to the oral
tissue.[2] Another comparative clinical study evaluated three chairside hard reline materials:
Tokuso Rebase Fast Set, Coe Kooliner, and Total Hard. While there were differences in their
physical properties and handling characteristics, no significant differences in tissue irritation
were noted among the materials over a 12-month period, suggesting a generally acceptable
level of biocompatibility for all three in a clinical setting.[3]

Histological Tissue Response in Animal Models

Animal studies, often involving subcutaneous or oral implantation, offer a more detailed view of
the tissue-level response to these materials. A study in rats investigating the effect of an
unspecified hard chairside relining material on the palatal mucosa revealed an increase in the
thickness of the keratinized layer, without an increase in the total epithelial thickness.[4] This
suggests a localized tissue response, potentially a protective mechanism, without inducing
significant inflammation or hyperplasia.

Studies on PMMA-based materials, the foundational chemistry of many hard reliners including
Truliner, provide further context. A systematic review of cytotoxicity studies indicated that heat-
polymerized acrylic resins generally exhibit lower cytotoxic effects compared to
autopolymerizing resins.[1][5] This is primarily attributed to the higher concentration of residual
monomer in the latter, which can leach out and cause irritation.[1]

The following table summarizes the available data on the in vivo tissue response to various
hard reline materials and related PMMA-based materials.
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Material/Material Animal Key Findings on
) Reference
Type Model/Study Type Tissue Response
100% of cases
o ) showed no irritation to
Tokuso Rebase Human Clinical Trial ] [2]
oral tissue after 1
year.
No significant tissue
Tokuso Rebase Fast o ) S
s Human Clinical Trial irritation observed [3]
et
over 12 months.
No significant tissue
Coe Kooliner Human Clinical Trial irritation observed [3]
over 12 months.
No significant tissue
Total Hard Human Clinical Trial irritation observed [3]

over 12 months.

Hard Chairside Reline

Material (unspecified)

Rat (Palatal
Application)

Increased thickness of
the keratinized layer;
no change in total

epithelial thickness.

Autopolymerizing
PMMA Resins

Systematic Review (in

vitro focus)

Generally higher
cytotoxicity than heat-
[11[5]

cured resins due to

residual monomer.

Experimental Protocols

To aid in the design and interpretation of future biocompatibility studies, detailed methodologies
from key experiments are provided below.

Protocol 1: Clinical Evaluation of Hard Denture Relining Materials

» Objective: To evaluate the clinical performance, including tissue irritation, of chemically cured
hard denture relining materials over a one-year period.
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o Methodology:
o Fifty patients requiring denture relining were enrolled.

o The denture surface was prepared by reducing the area to be relined and conditioning it
with dichloromethane.

o The relining material (e.g., Tokuso Rebase) was mixed, applied to the denture, and seated
in the patient's mouth to set.

o The relined dentures were evaluated at baseline and after one year using standardized
criteria for tissue irritation, staining, discoloration, peeling, and adaptation.

o Tissue irritation was assessed by visual inspection of the oral mucosa in contact with the
relined surface.[2]

Protocol 2: In Vivo Evaluation of Tissue Response in a Rat Model

o Objective: To investigate the effects of a hard chairside relining material on the oral mucosa
in vivo.

o Methodology:
o Denture-like appliances were fabricated to cover the palate of Wistar rats.
o The appliances were relined with the hard relining material.
o The appliances were fitted to the rats' palates.

o After a predetermined period, the animals were euthanized, and the palatal tissues were
harvested.

o The tissues were processed for histological analysis.

o Quantitative analysis of the palatal epithelium, including the thickness of the keratinized
layer and total epithelial thickness, was performed using computerized planimetry.[4]

Visualizing Experimental Workflows
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The following diagrams illustrate the typical workflows for evaluating the in vivo tissue response

to hard reline materials.

Preparation Phase Application Phase Evaluation Phase

Patient Selection Denture Preparation Material Mixin Denture Relining Baseline Evaluation 1-Year Follow-up Data Analysis
(n=50) (Reduction & Conditioning) 9 (Intraoral Setting) (Post-Relining) Evaluation (Tissue Irritation, etc.)

Click to download full resolution via product page

Workflow for Clinical Evaluation of Hard Reline Materials.

Preparation Phase Implantation Phase Analysis Phase
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Workflow for In Vivo Tissue Response Study in a Rat Model.

Conclusion

The available evidence suggests that while many modern hard chairside reline materials,
including those based on PMMA, are generally well-tolerated in the oral environment, the
potential for tissue irritation due to factors like residual monomer exists. Clinical studies of
materials like Tokuso Rebase demonstrate excellent long-term biocompatibility with no reported
tissue irritation.[2] Animal studies provide a more nuanced picture, indicating subtle histological
changes such as increased keratinization in response to some hard reliners.[4]

For researchers and drug development professionals, it is crucial to recognize that the in vivo
tissue response can be influenced by the specific chemical composition of the reline material,
the polymerization process, and the individual patient's biological response. While "Truliner" is
a widely used and effective material, further direct comparative in vivo studies with detailed
histological analysis would be beneficial to definitively position its biocompatibility relative to
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other hard reline alternatives. The experimental protocols and workflows provided in this guide
can serve as a template for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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